(2R)-1-amino-2-butanol
Overview
Description
(2R)-1-amino-2-butanol is a useful research compound. Its molecular formula is C4H11NO and its molecular weight is 89.14 g/mol. The purity is usually 95%.
The exact mass of the compound (R)-1-Aminobutan-2-ol is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Use in Stereochemistry and Synthesis
- (R)-1-Aminobutan-2-ol has been utilized in the field of stereochemistry, particularly for the resolution of racemic acids. A study demonstrated its use in successfully resolving racemic α-methylsuccinic and α-bromosuccinic acids, as well as racemic α-benzylhemisuccinic esters (Touet, Ruault, & Brown, 2006).
- Another application in synthesis involves the enantioselective Michael additions of Grignard reagents to cinnamamides derived from N-fluoroalkyl (R)-(−)-2-aminobutan-1-ol, indicating its role in the formation of optically active β-phenylalkanoic acids (Touet, Grumelec, Huet, & Brown, 1993).
Anticonvulsant and Anesthetic Properties
- Research has explored the pharmacological potential of (R)-1-Aminobutan-2-ol derivatives, especially in relation to anticonvulsant and local anesthetic effects. For instance, certain aminobutanol chiral derivatives of xanthone demonstrated significant anticonvulsant activity in animal models, as well as notable local anesthetic properties (Jastrzębska-Więsek, Czarnecki, & Marona, 2008).
Biochemical and Hemodynamic Studies
- The compound's derivatives were also found to influence hemodynamic activity, particularly in reducing systolic and diastolic blood pressure in rats. This underlines its potential importance in cardiovascular research (Jastrzębska-Więsek, Czarnecki, & Marona, 2008).
Neuroprotective Effects
- In the context of neuroprotection, studies have indicated that R-phenibut, a derivative of (R)-1-Aminobutan-2-ol, exhibits neuroprotective activity in experimental models of stroke, suggesting its potential therapeutic application in neurology (Vavers et al., 2016).
Agricultural and Pest Control Applications
- The compound has also been studied for its effects on the growth of insects like the housefly (Musca domestica), indicating its potential use in pest control and agricultural research (Bridges & Ricketts, 1968).
Properties
IUPAC Name |
(2R)-1-aminobutan-2-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3/t4-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KODLUXHSIZOKTG-SCSAIBSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CN)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](CN)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
89.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
135503-09-2 | |
Record name | (2R)-1-aminobutan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.